Cas no 898420-02-5 (4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898420-02-5
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5482673
• Update Time: 2025-08-02

4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• WTIJLHKTAAECDM-UHFFFAOYSA-N
• 4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C19H18N2O3/c1-24-16-6-4-12(5-7-16)19(23)20-15-9-13-3-2-8-21-17(22)11-14(10-15)18(13)21/h4-7,9-10H,2-3,8,11H2,1H3,(H,20,23)
• InChI Key： WTIJLHKTAAECDM-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-methoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Comprehensive Overview of 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898420-02-5)

The compound 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898420-02-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique tricyclic framework and benzamide moiety, this compound is often explored for its potential biological activities, particularly in the context of enzyme inhibition and receptor modulation. Researchers are increasingly interested in its synthetic pathways, physicochemical properties, and applications in drug discovery.

One of the key features of 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide is its azatricyclic core, which is rare in organic chemistry. This structural motif is often associated with enhanced binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutics. The presence of a methoxy group on the benzamide ring further enhances its solubility and metabolic stability, which are critical factors in drug development. Recent studies have highlighted its potential in targeting inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

In the context of synthetic chemistry, the preparation of CAS No. 898420-02-5 involves multi-step reactions, including cyclization and amidation processes. The compound's stereochemistry and conformational flexibility pose challenges for synthetic chemists, but advancements in catalysis and green chemistry have streamlined its production. Notably, the demand for high-purity intermediates like this compound has risen due to its role in developing small-molecule inhibitors and bioconjugates.

From a commercial perspective, 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its patent status and regulatory compliance are frequently discussed topics among industry professionals, as they influence its accessibility for research and development. Additionally, the compound's stability under various conditions and compatibility with formulation excipients are critical for its integration into drug products.

Emerging trends in computational drug design have also brought CAS No. 898420-02-5 into the spotlight. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have predicted its interactions with proteins involved in cell signaling and apoptosis. These insights are invaluable for optimizing its pharmacokinetic profile and reducing off-target effects. Furthermore, the compound's potential as a lead structure for orphan drug development has been explored, addressing unmet medical needs in rare diseases.

Environmental and sustainability considerations are increasingly relevant in the synthesis and application of 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide. Researchers are investigating eco-friendly solvents and catalytic systems to minimize waste and energy consumption. This aligns with the broader shift toward green pharmaceuticals, where the environmental impact of drug production is a key concern for regulatory agencies and consumers alike.

In summary, 4-methoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898420-02-5) represents a fascinating intersection of chemical innovation and therapeutic potential. Its intricate structure, combined with its promising biological activities, positions it as a compound of enduring interest in both academic and industrial research. As the scientific community continues to unravel its mechanisms and applications, this molecule is likely to play a pivotal role in the next generation of targeted therapies and personalized medicine.